Cas no 18355-80-1 (1-(2,3-difluorophenyl)ethan-1-one)

1-(2,3-difluorophenyl)ethan-1-one Properties

Names and Identifiers

• 1-(2,3-Difluorophenyl)ethanone
• 2,3-Difluoroacetophenone
• 2',3'-Difluoroacetophenone
• C8H6F2O
• 1-acetyl-2,3-difluorobenzene
• 2,3-Difluoracetophenon
• 2′,3′-Difluoroacetophenone
• Acetophenone, 2',3'-difluoro- (8CI)
• 1-(2,3-Difluorophenyl)ethan-1-one
• 2',3'-Difluoroacetophenone98%
• 2',3'-Difluoroacetophenone 98%
• Ethanone, 1-(2,3-difluorophenyl)-
• PQUXFUBNSYCQAL-UHFFFAOYSA-N
• 1-(2,3-difluoro-phenyl)-ethanone
• PubChem4211
• KSC184C5N
• 1-(2,3-difluoro phenyl)ethanone
• 1-(2,3-Difluorophenyl)ethanone #
• SBB087125
• 2&#3
• EN300-124907
• PS-8848
• 2',3'-Difluoroacetophenone, AldrichCPR
• Sodiumacrylate
• FT-0609608
• CHEMBL4578486
• 1-[2,3-bis(fluoranyl)phenyl]ethanone
• DTXSID10334065
• SB34598
• A812794
• MFCD00061274
• 2',3'-Difluoro Acetophenone
• SCHEMBL717464
• AKOS009158129
• AM62522
• 18355-80-1
• DB-044497
• +Expand

• MDL： MFCD00061274
• InChIKey： PQUXFUBNSYCQAL-UHFFFAOYSA-N
• Inchi： 1S/C8H6F2O/c1-5(11)6-3-2-4-7(9)8(6)10/h2-4H,1H3
• SMILES： FC1C(=C([H])C([H])=C([H])C=1C(C([H])([H])[H])=O)F
• BRN： 2963572

Computed Properties

• Exact Mass: 156.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 156.039
• Heavy Atom Count: 11
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.16740
• PSA: 17.07000
• Refractive Index: 1.489
• Boiling Point: 193.4°C at 760 mmHg
• Melting Point: No data available
• Flash Point: 84-85°C/20mm
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 84

1-(2,3-difluorophenyl)ethan-1-one Security Information

• Symbol: GHS07
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315,H319,H335,H227
• Warning Statement： P280G,P305
  P351
  P338
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• HazardClass：IRRITANT

1-(2,3-difluorophenyl)ethan-1-one Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone